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Compound of Interest

Compound Name: Potassium stannate trihydrate

Cat. No.: B077973 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Potassium stannate trihydrate, including detailed operational and disposal plans to

foster a secure research environment.

Chemical Identifier:

Name: Potassium stannate trihydrate

Synonyms: Potassium tin oxide, Dipotassium tin trioxide, Potassium hydroxystannate[1]

CAS Number: 12125-03-0[2][3][4][5], 12142-33-5[1]

Chemical Formula: K₂SnO₃·3H₂O[1]

Hazard Identification and Classification
Potassium stannate trihydrate is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][5]
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Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
To ensure personal safety when handling Potassium stannate trihydrate, the following

personal protective equipment is mandatory.

Protection Type Specification Rationale

Eye Protection
Chemical goggles. Contact

lenses should not be worn.[1]

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection
Neoprene or nitrile rubber

gloves.[1]

Prevents skin contact and

subsequent irritation.

Skin and Body Protection
Wear suitable protective

clothing.[1]

Minimizes skin exposure to the

chemical.

Respiratory Protection
NIOSH-certified dust and mist

(orange cartridge) respirator.[1]

Required where inhalation of

dust may occur.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring safe

handling.
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1. Preparation and Engineering Controls:

Ensure emergency eye wash fountains and safety showers are readily available in the

immediate vicinity of any potential exposure.[1]

Work in a well-ventilated area. Use local exhaust or general room ventilation to minimize

dust exposure.[1][3][6]

Before starting, ensure all necessary PPE is clean, in good condition, and properly fitted.

2. Handling the Chemical:

Avoid all unnecessary exposure.[1]

Avoid the formation of dust.[1][3][6] Do not breathe dust.[1]

Avoid contact with skin and eyes.[1][6]

When transferring the solid, use a scoop or spatula to minimize dust generation.

Keep the container tightly closed when not in use.[1][6]

3. Post-Handling Procedures:

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[1]

Contaminated clothing should be removed and washed before reuse.[1]

Store the chemical in a locked, well-ventilated place.[1]

Incompatible materials to avoid during storage include air and strong oxidizing agents.[1][6]

The material can decompose slowly in moist air.[1]

Emergency and First Aid Measures
In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

you feel unwell, seek medical advice.[1][7]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[7] Remove contaminated clothing.[1]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and

get medical advice/attention.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical

advice/attention.[1][3]

Disposal Plan
Proper disposal of Potassium stannate trihydrate and its containers is essential to prevent

environmental contamination.

1. Waste Chemical Disposal:

Dispose of the contents in a safe manner in accordance with local, state, and federal

regulations.[1][4]

The material should be disposed of at a licensed waste disposal facility.[1]

Do not dispose of waste into the sewer system.[1]

For spills, sweep or shovel the material into an appropriate container for disposal.[1]

2. Contaminated Packaging Disposal:

Dispose of the container at a licensed waste disposal facility.[1]
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Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[7]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[7]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Potassium
stannate trihydrate, from preparation to disposal.
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Workflow for Handling Potassium Stannate Trihydrate

Preparation
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Caption: Safe handling workflow for Potassium stannate trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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